Cas no 895459-93-5 (2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 895459-93-5
• MF: C₂₀H₁₉ClN₂O₄S₂
• MW: 450.958861589432
• CID: 5805170
• PubChem ID: 18573117
• Update Time: 2025-05-20

2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfonyl-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide
• 2-(4-chlorobenzenesulfonyl)-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide
• AKOS024657414
• 895459-93-5
• F2536-0336
• 2-((4-chlorophenyl)sulfonyl)-N-(4-(4-propoxyphenyl)thiazol-2-yl)acetamide
• 2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C20H19ClN2O4S2/c1-2-11-27-16-7-3-14(4-8-16)18-12-28-20(22-18)23-19(24)13-29(25,26)17-9-5-15(21)6-10-17/h3-10,12H,2,11,13H2,1H3,(H,22,23,24)
• InChI Key： LKEQWMSBBDTTDP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCCC)C=C2)=CS1)(=O)CS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 450.0474771g/mol
• Monoisotopic Mass: 450.0474771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide

Compound CAS No 895459-93-5: A Comprehensive Overview

The compound with CAS No 895459-93-5, also known as 2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and the latest research findings.

The molecular structure of 2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the thiazole ring contributes to its stability and reactivity, making it a valuable scaffold for drug design. The compound also features a sulfonyl group attached to a chlorobenzene moiety, which enhances its pharmacokinetic properties such as solubility and bioavailability.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to inhibit specific enzymes and receptors, which could lead to the development of novel therapeutic agents. For instance, investigations into its interaction with kinase enzymes have shown promising results, suggesting its potential as an anti-cancer agent. Additionally, the compound's ability to modulate ion channels has opened avenues for its use in treating neurological disorders.

The synthesis of 2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent introduction of functional groups such as the sulfonyl and propoxyphenyl moieties. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown potential in several areas beyond pharmacology. Its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and electronic materials. Furthermore, its stability under various environmental conditions suggests its suitability for industrial applications where durability is crucial.

Recent advancements in computational chemistry have provided deeper insights into the behavior of 2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide at the molecular level. Molecular dynamics simulations have revealed details about its conformational flexibility and interaction patterns with biological targets. These findings are instrumental in guiding further research and optimization efforts.

Moreover, green chemistry principles have been increasingly applied to the synthesis of this compound. Researchers are exploring ways to minimize waste and reduce energy consumption during its production process. Such approaches not only enhance sustainability but also align with global efforts to promote environmentally friendly chemical practices.

In conclusion, 2-(4-chlorobenzenesulfonyl)-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No 895459-93-5) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, positions it as a promising candidate for future innovations in medicine and materials science.